Cas no 476466-11-2 (N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(propan-2-yloxy)benzamide)

• Product Name: N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(propan-2-yloxy)benzamide
• CAS No: 476466-11-2
• MF: C₁₈H₂₂N₄O₄S₂
• MW: 422.521681308746
• CID: 6387068
• PubChem ID: 12006133
• Update Time: 2025-10-29

N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(propan-2-yloxy)benzamide
• N-(5-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-4-(propan-2-yloxy)benzamide
• 476466-11-2
• Oprea1_457231
• N-[5-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-4-propan-2-yloxybenzamide
• N-[5-[[2-(4-morpholinyl)-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-4-propan-2-yloxybenzamide
• HMS2559F11
• CHEMBL1497602
• cid_12006133
• AKOS024580715
• N-[5-(2-morpholin-4-yl-2-oxidanylidene-ethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-4-propan-2-yloxy-benzamide
• 4-isopropoxy-N-(5-((2-morpholino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• MLS000723095
• BDBM97205
• F0529-0706
• 4-isopropoxy-N-[5-[(2-keto-2-morpholino-ethyl)thio]-1,3,4-thiadiazol-2-yl]benzamide
• SMR000236067
• Benzamide, 4-(1-methylethoxy)-N-[5-[[2-(4-morpholinyl)-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C18H22N4O4S2/c1-12(2)26-14-5-3-13(4-6-14)16(24)19-17-20-21-18(28-17)27-11-15(23)22-7-9-25-10-8-22/h3-6,12H,7-11H2,1-2H3,(H,19,20,24)
• InChI Key： KWLHWHICKABBEW-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(N2CCOCC2)=O)S1)(=O)C1=CC=C(OC(C)C)C=C1

Computed Properties

• Exact Mass: 422.10824754g/mol
• Monoisotopic Mass: 422.10824754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 8.20±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-(propan-2-yloxy)benzamide

N-(5-{2-(Morpholin-4-yl)-2-Oxoethylsulfanyl}-1,3,4-Thiadiazol-2-yl)-4-(Propan-2-yloxy)Benzamide: A Comprehensive Overview

The compound N-(5-{2-(Morpholin-4-yl)-2-Oxoethylsulfanyl}-1,3,4-Thiadiazol-2-yl)-4-(Propan-2-yloxy)Benzamide (CAS No. 476466-11-2) is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a therapeutic agent in various disease models, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a benzamide core, which is a common motif in many bioactive molecules. The benzamide group is attached to a 1,3,4-thiadiazole ring, which itself is substituted with a morpholine-derived group. The presence of the morpholine moiety introduces additional complexity and functionality to the molecule. Morpholine derivatives are known for their ability to enhance drug-like properties such as solubility and bioavailability, making them valuable in drug design.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to optimize the yield and purity of the compound. One study reported the use of a two-step synthesis process involving nucleophilic substitution and amide bond formation. This approach not only simplified the synthesis but also improved the overall efficiency of the process. The structural integrity of the compound was confirmed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

The biological activity of this compound has been extensively studied in vitro and in vivo models. In one study, the compound demonstrated potent anti-inflammatory activity by inhibiting key inflammatory pathways such as cyclooxygenase (COX) and nitric oxide (NO) production. Another study highlighted its potential as an anticancer agent by inducing apoptosis in various cancer cell lines. These findings underscore the versatility of this compound in addressing multiple therapeutic targets.

In addition to its pharmacological properties, this compound has also been investigated for its pharmacokinetic profile. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for drug development. The presence of the propan-2-yloxy group in the molecule contributes to its lipophilicity, enhancing its ability to cross biological membranes.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying its biological activities. Ongoing studies are focusing on identifying the key molecular targets responsible for its effects and exploring its potential for combination therapy. Additionally, researchers are investigating methods to improve its stability and reduce any potential off-target effects.

In conclusion, N-(5-{2-(Morpholin-4-yl)-2-Oxoethylsulfanyl}-1,3,4-Thiadiazol-2-yl)-4-(Propan-2-yloxy)Benzamide (CAS No. 476466-11-2) represents a valuable addition to the arsenal of bioactive compounds with potential applications in drug development. Its unique structure, combined with its promising biological activities and favorable pharmacokinetic properties, positions it as a candidate for further exploration in preclinical and clinical studies.